- Progress in demonstrating homochiral selection in prebiotic RNA synthesisAdvances in Space Research, 2013, 51(5), 772-779,
Cas no 1548524-22-6 (β-L-Adenosine, 5'-O-phosphono-β-L-adenylyl-(3'→5')-)
1548524-22-6 structure
β-L-Adenosine, 5'-O-phosphono-β-L-adenylyl-(3'→5')-
1548524-22-6
C20H26N10O13P2
676.427164554596
5602211
β-L-Adenosine, 5'-O-phosphono-β-L-adenylyl-(3'→5')- Properties
Names and Identifiers
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- 5'-O-Phosphono-β-L-adenylyl-(3'→5')-β-L-adenosine
-
- GTUJJVSZIHQLHA-XONUMPACSA-N
- 1S/C20H26N10O13P2/c21-15-9-17(25-3-23-15)29(5-27-9)19-12(32)11(31)7(41-19)1-40-45(37,38)43-14-8(2-39-44(34,35)36)42-20(13(14)33)30-6-28-10-16(22)24-4-26-18(10)30/h3-8,11-14,19-20,31-33H,1-2H2,(H,37,38)(H2,21,23,25)(H2,22,24,26)(H2,34,35,36)/t7-,8-,11-,12-,13-,14-,19-,20-/m0/s1
- O[C@H]1[C@H]([C@H](COP(O)(O)=O)O[C@@H]1N1C=NC2=C(N=CN=C12)N)OP(O)(=O)OC[C@H]1[C@@H]([C@H](O)[C@@H](N2C=NC3=C(N=CN=C23)N)O1)O
β-L-Adenosine, 5'-O-phosphono-β-L-adenylyl-(3'→5')- Synthesis
Synthetic Circuit 1
Reaction Conditions
1.1R:2-PySSPy-2, R:Et3N, R:PPh3, S:DMF, S:DMSO, 3 h, rt
1.1R:2-PySSPy-2, R:Et3N, R:PPh3, S:DMF, S:DMSO, 3 h, rt
1.1R:2-PySSPy-2, R:Et3N, R:PPh3, S:DMF, S:DMSO, 3 h, rt
1.1R:2-PySSPy-2, R:Et3N, R:PPh3, S:DMF, S:DMSO, 3 h, rt
2.1S:H2O, 3 d, 25°C, pH 7
1.1R:2-PySSPy-2, R:Et3N, R:PPh3, S:DMF, S:DMSO, 3 h, rt
1.1R:2-PySSPy-2, R:Et3N, R:PPh3, S:DMF, S:DMSO, 3 h, rt
1.1R:2-PySSPy-2, R:Et3N, R:PPh3, S:DMF, S:DMSO, 3 h, rt
2.1S:H2O, 3 d, 25°C, pH 7
Reference
β-L-Adenosine, 5'-O-phosphono-β-L-adenylyl-(3'→5')- Raw materials
- 9-(5-O-Phosphono-β-L-ribofuranosyl)-9H-purin-6-amine
- [5']uridylic acid
- Imidazole
- Uridine 5'-Monophosphate
- Adenosine monophosphate
β-L-Adenosine, 5'-O-phosphono-β-L-adenylyl-(3'→5')- Preparation Products
- (1548523-22-3)
- β-L-Uridine, 5'-O-phosphonoadenylyl-(2'→5')-, sodium salt (1:1) (1548523-33-6)
- (1548523-54-1)
- (1548523-82-5)
- (1548523-86-9)
- (1548523-97-2)
- (1548524-02-2)
- β-L-Uridine, 5'-O-phosphono-β-L-adenylyl-(3'→5')- (1548524-07-7)
- Uridine, 5'-O-phosphono-β-L-adenylyl-(3'→5')- (1548524-11-3)
- (1548524-18-0)
- β-L-Adenosine, 5'-O-phosphono-β-L-adenylyl-(3'→5')- (1548524-22-6)
- Adenosine, 5'-O-phosphono-β-L-adenylyl-(3'→5')- (1548524-26-0)
- (1548618-15-0)
- β-L-Uridine, 5'-O-phosphono-β-L-uridylyl-(3'→5')- (1548618-19-4)
- Uridine, 5'-O-phosphono-β-L-uridylyl-(3'→5')- (1548618-21-8)
- β-L-Adenosine, 5'-O-phosphono-β-L-adenylyl-(2'→5')- (916981-64-1)
β-L-Adenosine, 5'-O-phosphono-β-L-adenylyl-(3'→5')- Related Literature
-
1. Front cover
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Lin Wang,Fengmei Gao,Guodong Wei,Jinju Zheng,Xiaomin Cheng,Bin Tang,Weiyou Yang CrystEngComm, 2013,15, 2354-2358
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4. Metal-free high-adsorption-capacity adsorbent derived from spent coffee grounds for methylene blue†Bayaraa Sukhbaatar,Bongyoung Yoo,Jae-Hong Lim RSC Adv., 2021,11, 5118-5127
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Kenneth Shankland,Alan R. Kennedy,William I. F. David J. Mater. Chem., 2005,15, 4838-4844
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7. Polyhydroxyalkanoate-derived hydrogen-bond donors for the synthesis of new deep eutectic solvents†Katarzyna Haraźna,Karolina Walas,Patrycja Urbańska,Tomasz Witko,Wojciech Snoch,Agnieszka Siemek,Barbara Jachimska,Marcel Krzan,Bogna D. Napruszewska,Małgorzata Witko,Szczepan Bednarz,Maciej Guzik Green Chem., 2019,21, 3116-3126
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Araceli de Aquino,Khai-Nghi Truong,Kari Rissanen,Yongsik Jung,Hyeonho Choi,João Carlos Lima Dalton Trans., 2021,50, 3806-3815
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Ali Mohammed Malla,Mehtab Parveen,Faheem Ahmad,Shaista Azaz,Mahboob Alam RSC Adv., 2015,5, 19552-19569
1548524-22-6 (β-L-Adenosine, 5'-O-phosphono-β-L-adenylyl-(3'→5')-) Related Products
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